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Eosin Y Eosin Y A red fluorescent dye from the xanthene family used as an acidic red stain for cell cytoplasm. Reduces the affinity of Mg2+-ATPase for ATP and increases the enzyme affinity for Mg2+ at concentrations of 10-50 μM. At higher concentrations near 100 μM the affinity for Mg2+-ATPase for the ion-activator has been shown to be reduced.
Bromoeosin is an organobromine compound. It derives from a fluorescein.
Brand Name: Vulcanchem
CAS No.: 15086-94-9
VCID: VC20959780
InChI: InChI=1S/C20H8Br4O5/c21-11-5-9-17(13(23)15(11)25)28-18-10(6-12(22)16(26)14(18)24)20(9)8-4-2-1-3-7(8)19(27)29-20/h1-6,25-26H
SMILES: C1=CC=C2C(=C1)C(=O)OC23C4=CC(=C(C(=C4OC5=C(C(=C(C=C35)Br)O)Br)Br)O)Br
Molecular Formula: C20H8Br4O5
Molecular Weight: 647.9 g/mol

Eosin Y

CAS No.: 15086-94-9

Cat. No.: VC20959780

Molecular Formula: C20H8Br4O5

Molecular Weight: 647.9 g/mol

* For research use only. Not for human or veterinary use.

Eosin Y - 15086-94-9

Specification

Description A red fluorescent dye from the xanthene family used as an acidic red stain for cell cytoplasm. Reduces the affinity of Mg2+-ATPase for ATP and increases the enzyme affinity for Mg2+ at concentrations of 10-50 μM. At higher concentrations near 100 μM the affinity for Mg2+-ATPase for the ion-activator has been shown to be reduced.
Bromoeosin is an organobromine compound. It derives from a fluorescein.
CAS No. 15086-94-9
Molecular Formula C20H8Br4O5
Molecular Weight 647.9 g/mol
IUPAC Name 2',4',5',7'-tetrabromo-3',6'-dihydroxyspiro[2-benzofuran-3,9'-xanthene]-1-one
Standard InChI InChI=1S/C20H8Br4O5/c21-11-5-9-17(13(23)15(11)25)28-18-10(6-12(22)16(26)14(18)24)20(9)8-4-2-1-3-7(8)19(27)29-20/h1-6,25-26H
Standard InChI Key DBZJJPROPLPMSN-UHFFFAOYSA-N
SMILES C1=CC=C2C(=C1)C(=O)OC23C4=CC(=C(C(=C4OC5=C(C(=C(C=C35)Br)O)Br)Br)O)Br
Canonical SMILES C1=CC=C2C(=C1)C(=O)OC23C4=CC(=C(C(=C4OC5=C(C(=C(C=C35)Br)O)Br)Br)O)Br
Melting Point 295.0 °C

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